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Compound of Interest

Compound Name: ZK53

Cat. No.: B15578184 Get Quote

Appropriate personal protective equipment is critical to minimize exposure and ensure personal

safety when handling ZK53. The level of PPE should be determined by a risk assessment

based on the quantity of the compound being handled and the specific procedures being

performed.

Table 1: Recommended Personal Protective Equipment for ZK53
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Operation PPE Level
Recommended
Equipment

Rationale

Weighing and

Handling Solid

Compound

High

- Full-face respirator

with P100 (or

equivalent) cartridges-

Chemical-resistant

disposable gown-

Double gloves (e.g.,

nitrile)- Safety glasses

or goggles

High risk of

aerosolization and

inhalation of potent

powder.[1]

Solution Preparation

and Dilution
Medium

- Chemical fume

hood- Lab coat-

Safety glasses with

side shields-

Chemical-resistant

gloves (e.g., nitrile)

Reduced risk of

aerosolization, but

potential for splashes

and skin contact.[1]

Cell Culture and In

Vitro Assays
Standard

- Lab coat- Safety

glasses- Disposable

nitrile gloves

Lower concentration

of the compound

reduces risk, but

standard lab practices

should be maintained.

In Vivo Studies

(Animal Handling)
Medium to High

- Lab coat or

disposable gown-

Safety glasses-

Double gloves-

Respiratory protection

may be required

based on the

procedure

Potential for exposure

through animal

handling, bedding

changes, and

administration of the

compound.
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Waste Disposal High

- Chemical-resistant

gown- Heavy-duty

gloves over nitrile

gloves- Safety

goggles and face

shield

Risk of splashes and

direct contact with

concentrated waste

materials.

Operational Plans for Safe Handling
A systematic workflow is essential for the safe handling of ZK53 from receipt to disposal.[1]

Preparation Phase Handling Phase Post-Handling Phase Disposal Phase

Receipt & Inventory Review Safety Info
(This Document & Institutional SOPs)

Prepare Work Area
(Fume Hood, Spill Kit) Don Appropriate PPE Perform Experiment

(Weighing, Dissolving)
Decontaminate

(Equipment & Surfaces) Doff PPE Segregate & Label Waste Store Waste Securely Dispose via Approved Vendor

Click to download full resolution via product page

Caption: General workflow for the safe handling of a potent research compound.

Disposal Plans for ZK53
Proper disposal of ZK53 and all contaminated materials is crucial to prevent environmental

contamination and accidental exposure. All waste generated should be treated as hazardous

waste.

Table 2: Disposal Procedures for ZK53-Related Waste
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Waste Stream Disposal Procedure Key Considerations

Unused/Expired Compound

- Collect in a clearly labeled,

sealed, and compatible waste

container.- Do not dispose of

down the drain or in regular

trash.[1]- Dispose of through a

certified hazardous waste

vendor.

Label should clearly identify

the contents as "Hazardous

Waste: ZK53".

Contaminated Labware (e.g.,

pipette tips, tubes)

- Collect in a designated,

puncture-proof hazardous

waste container.- Label as

"Hazardous Waste" with the

compound name.

Minimize handling of

contaminated items. Do not

overfill waste containers.

Contaminated PPE (e.g.,

gloves, gown)

- Carefully doff to avoid self-

contamination.- Place in a

sealed bag or container

labeled as hazardous waste.[1]

Assume all disposable items

that have come into contact

with the compound are

contaminated.

Aqueous Waste (from

experiments)

- Collect in a sealed, labeled,

and compatible container.- Do

not mix with other waste

streams unless compatibility is

confirmed.[1]

The container should be

clearly labeled with the

chemical name and

approximate concentration.

Contaminated Sharps (e.g.,

needles)

- Dispose of immediately in a

designated sharps container

for hazardous chemical waste.

Do not recap, bend, or break

needles.

Experimental Protocols
As ZK53 is a research compound, specific experimental protocols will vary. However, the

following provides a general methodology for preparing a stock solution.

Protocol 1: Preparation of a ZK53 Stock Solution

Preparation:
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Perform a thorough risk assessment for the procedure.

Prepare the work area within a certified chemical fume hood.

Assemble all necessary materials: ZK53 solid compound, appropriate solvent (e.g.,

DMSO), vortex mixer, and sterile microcentrifuge tubes.

Don the appropriate PPE as outlined in Table 1 for "Solution Preparation and Dilution".

Procedure:

Carefully weigh the desired amount of ZK53 powder using an analytical balance inside the

fume hood.

Place the weighed ZK53 into a sterile microcentrifuge tube.

Add the calculated volume of solvent to the tube to achieve the desired stock

concentration.

Securely cap the tube and vortex until the solid is completely dissolved.

Visually inspect the solution to ensure there are no particulates.

Storage:

Clearly label the stock solution with the compound name, concentration, solvent, date of

preparation, and your initials.

Store the stock solution at the recommended temperature (typically -20°C or -80°C) in a

securely sealed container.

Signaling Pathway and Logical Relationships
ZK53 is an activator of the mitochondrial protease ClpP. Its mechanism of action involves

inducing uncontrolled degradation of mitochondrial proteins, leading to mitochondrial

dysfunction and subsequent cell death in cancer cells.
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Drug Action

Molecular Target

Cellular Effects

ZK53

Mitochondrial ClpP

Activates

Uncontrolled Mitochondrial
Protein Degradation

Leads to

Mitochondrial Dysfunction

Causes

Increased ROS Production

Results in

Apoptosis / Cell Death
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Caption: Simplified signaling pathway of ZK53 action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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